![molecular formula C8H9NO4 B3057242 (1R)-1-(4-nitrophenyl)ethane-1,2-diol CAS No. 77977-74-3](/img/structure/B3057242.png)
(1R)-1-(4-nitrophenyl)ethane-1,2-diol
Overview
Description
(1R)-1-(4-nitrophenyl)ethane-1,2-diol is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as NPE-diol and is a chiral diol that has been used in a variety of research studies due to its unique properties. In
Mechanism of Action
The mechanism of action of (1R)-1-(4-nitrophenyl)ethane-1,2-diol is not fully understood. However, it is believed that the compound forms a complex with the analyte, which allows for the separation and analysis of chiral compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (1R)-1-(4-nitrophenyl)ethane-1,2-diol. However, the compound is not known to have any toxic effects and has been shown to be relatively stable under a range of conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (1R)-1-(4-nitrophenyl)ethane-1,2-diol in lab experiments is its ability to separate chiral compounds. This is particularly useful in the analysis of amino acids and carbohydrates. However, one of the limitations of using this compound is that it is relatively expensive and may not be readily available in some laboratories.
Future Directions
For the use of (1R)-1-(4-nitrophenyl)ethane-1,2-diol include the development of new chiral ligands for asymmetric catalysis and the exploration of its potential applications in other areas of scientific research.
Scientific Research Applications
(1R)-1-(4-nitrophenyl)ethane-1,2-diol has been used in a variety of scientific research applications. One of the most common uses of this compound is as a chiral derivatizing agent for the analysis of amino acids and carbohydrates. It has also been used in the synthesis of chiral ligands for asymmetric catalysis and in the development of chiral stationary phases for chromatography.
properties
IUPAC Name |
(1R)-1-(4-nitrophenyl)ethane-1,2-diol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-4,8,10-11H,5H2/t8-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOJHBFHEOQUUAR-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CO)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[C@H](CO)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20364176 | |
Record name | (1R)-1-(4-nitrophenyl)ethane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20364176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-1-(4-nitrophenyl)ethane-1,2-diol | |
CAS RN |
77977-74-3 | |
Record name | (1R)-1-(4-nitrophenyl)ethane-1,2-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20364176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.